Cas no 1805488-48-5 (Methyl 2-bromo-3-cyano-4-methylphenylacetate)

• Product Name: Methyl 2-bromo-3-cyano-4-methylphenylacetate
• CAS No: 1805488-48-5
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4971144
• Update Time: 2025-07-01

Methyl 2-bromo-3-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-4-methylphenylacetate
• methyl 2-(2-bromo-3-cyano-4-methylphenyl)acetate

• Inchi： 1S/C11H10BrNO2/c1-7-3-4-8(5-10(14)15-2)11(12)9(7)6-13/h3-4H,5H2,1-2H3
• InChI Key： JYCLVOGEADBSOZ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)C=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-3-cyano-4-methylphenylacetate

Methyl 2-Bromo-3-Cyano-4-Methylphenylacetate: A Comprehensive Overview

The compound Methyl 2-bromo-3-cyano-4-methylphenylacetate, identified by the CAS No. 1805488-48-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, a bromine atom at the 2-position, a cyano group at the 3-position, and a methyl substituent at the 4-position on the phenyl ring. Its structure makes it a versatile building block in various chemical reactions and applications.

Recent studies have highlighted the importance of Methyl 2-bromo-3-cyano-4-methylphenylacetate in drug discovery and development. The compound's ability to undergo nucleophilic substitution reactions has been extensively explored, particularly in the context of creating bioactive molecules with potential therapeutic applications. Researchers have demonstrated that the bromine atom at the 2-position can be readily replaced by other nucleophiles, such as amino groups or hydroxyl groups, leading to the formation of diverse derivatives with varying biological activities.

In addition to its role in drug discovery, Methyl 2-bromo-3-cyano-4-methylphenylacetate has also found applications in materials science. The cyano group at the 3-position and the methyl substituent at the 4-position contribute to the molecule's electronic properties, making it a valuable component in the synthesis of advanced materials such as conductive polymers and high-performance composites. Recent advancements in polymer chemistry have leveraged this compound's unique electronic characteristics to develop materials with enhanced mechanical and thermal stability.

The synthesis of Methyl 2-bromo-3-cyano-4-methylphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include acetylation, bromination, and cyanation reactions, each requiring precise control over reaction conditions to ensure high yields and product purity. Recent optimizations in these synthetic protocols have significantly improved the overall efficiency and scalability of the process, making it more accessible for industrial applications.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of Methyl 2-bromo-3-cyano-4-methylphenylacetate. Studies have shown that under specific microbial conditions, this compound can undergo enzymatic transformations, leading to its breakdown into less complex molecules. These findings are crucial for assessing its environmental impact and developing strategies for waste management in industries that utilize this compound.

In conclusion, Methyl 2-bromo-3-cyano-4-methylphenylacetate (CAS No. 1805488-48-5) is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity continue to drive innovative research across various disciplines, underscoring its importance as a key intermediate in modern chemical industries.